Cas no 2679949-96-1 (rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2679949-96-1
• MF: C₁₃H₁₁F₃O₃
• MW: 272.219854593277
• CID: 5464875
• PubChem ID: 165941011
• Update Time: 2025-10-23

rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4986166827
• rac-(1R,4S,5S)-4-[3-(trifluoromethyl)phenyl]-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid
• rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C13H11F3O3/c14-13(15,16)8-3-1-2-7(4-8)12-5-9(19-6-12)10(12)11(17)18/h1-4,9-10H,5-6H2,(H,17,18)/t9-,10+,12-/m1/s1
• InChI Key： YHNCNDNYOSYDMI-JFGNBEQYSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@]12CO[C@H](C1)[C@H]2C(=O)O)(F)F

Computed Properties

• Exact Mass: 272.06602869 g/mol
• Monoisotopic Mass: 272.06602869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5
• Molecular Weight: 272.22

Additional information on rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid

Research Briefing on rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2679949-96-1)

In recent years, the compound rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2679949-96-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic scaffold, characterized by its unique structural features, has shown promise as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The trifluoromethyl group and the carboxylic acid moiety contribute to its potential bioactivity, making it a subject of ongoing research in drug discovery programs.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced catalytic methods to achieve high enantioselectivity and yield. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route for rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid, employing palladium-catalyzed cycloaddition reactions. This method not only improved the scalability of the synthesis but also provided insights into the stereochemical control of the bicyclic framework, which is critical for its pharmacological properties.

Pharmacological evaluations of this compound have revealed its potential as a modulator of inflammatory pathways. In vitro assays demonstrated its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting a dual mechanism of action that could be advantageous for treating chronic inflammatory diseases. Furthermore, molecular docking studies have highlighted its binding affinity for the active sites of these enzymes, with the trifluoromethyl group playing a pivotal role in enhancing hydrophobic interactions.

The pharmacokinetic profile of rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid has also been investigated in preclinical models. A 2022 study in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability, with minimal off-target effects. These findings underscore its potential as a lead compound for further development, particularly in indications such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as formulation stability and long-term toxicity profiles need to be addressed in future studies. However, the growing body of research on rac-(1R,4S,5S)-4-3-(trifluoromethyl)phenyl-2-oxabicyclo2.1.1hexane-5-carboxylic acid (CAS: 2679949-96-1) highlights its significance as a versatile scaffold in medicinal chemistry, with the potential to yield next-generation therapeutics for inflammatory and autoimmune disorders.